3-((4-Methoxybenzyl)sulfanyl)-2,5-dimethylphenyl acetate

• Molecular Formula: C18H20O3S
• Molecular Weight: 316.4 g/mol
• IUPAC Name: [3-[(4-methoxyphenyl)methylsulfanyl]-2,5-dimethylphenyl] acetate
• InChI: InChI=1S/C18H20O3S/c1-12-9-17(21-14(3)19)13(2)18(10-12)22-11-15-5-7-16(20-4)8-6-15/h5-10H,11H2,1-4H3
• InChI Key: YYHDYCCTTVYOBP-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=C(C(=C1)SCC2=CC=C(C=C2)OC)C)OC(=O)C

Description

3-((4-Methoxybenzyl)sulfanyl)-2,5-dimethylphenyl acetate is a useful research compound. Its molecular formula is C18H20O3S and its molecular weight is 316.4 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

To a mixture of 3-hydroxy-2,5-dimethylphenyl acetate (1.04 g) and CH3CN (57 mL) were added TEA (1.61 mL) and Tf2O (1.17 mL) at 0° C. The mixture was stirred at 0° C. for 30 min under nitrogen atmosphere. The mixture was diluted with water at 0° C. and then concentrated in vacuo. The residue was extracted with EtOAc. The organic layer was washed with brine, dried over MgSO4, and concentrated in vacuo. The residual crude material was dissolved in toluene (50 mL). To the solution were added DIPEA (1.79 mL), (9,9-dimethyl-9H-xanthene-4,5-diyl)bis(diphenylphosphine) (0.150 g), (4-methoxyphenyl)methanethiol (0.723 mL) and tris(dibenzylideneacetone)dipalladium (0) (Pd2(dba)3, 0.238 g) at room temperature. The mixture was refluxed for 4 h. After cooling, water was added to the mixture, and the mixture was extracted with EtOAc. The organic layer was separated, washed with brine, dried over MgSO4 and concentrated in vacuo. The residue was purified by silica gel column chromatography (EtOAc/hexane) to give the title compound (1.27 g).